Cas no 1448027-65-3 (2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide)

• Product Name: 2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• CAS No: 1448027-65-3
• MF: C₁₇H₁₄F₂N₂O₂S
• MW: 348.367069721222
• CID: 6585029
• PubChem ID: 71806522
• Update Time: 2025-10-31

2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• 2-(difluoromethylsulfanyl)-N-(1-methyl-2-oxo-3H-indol-5-yl)benzamide
• 2-[(difluoromethyl)sulfanyl]-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• AKOS024559273
• F6436-1239
• 1448027-65-3
• 2-((difluoromethyl)thio)-N-(1-methyl-2-oxoindolin-5-yl)benzamide

• Inchi： 1S/C17H14F2N2O2S/c1-21-13-7-6-11(8-10(13)9-15(21)22)20-16(23)12-4-2-3-5-14(12)24-17(18)19/h2-8,17H,9H2,1H3,(H,20,23)
• InChI Key： SVMJAPMELFRTGY-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC=CC=1C(NC1C=CC2=C(C=1)CC(N2C)=O)=O

Computed Properties

• Exact Mass: 348.07440519g/mol
• Monoisotopic Mass: 348.07440519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide

Comprehensive Overview of 2-(Difluoromethyl)sulfanyl-N-(1-Methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS No. 1448027-65-3)

The compound 2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS No. 1448027-65-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethylsulfanyl moiety and the 1-methyl-2-oxo-2,3-dihydro-1H-indole core, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "what is the role of difluoromethyl groups in drug design" and "how are indole derivatives used in medicinal chemistry."

From a structural perspective, 2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide combines a benzamide scaffold with an N-substituted indole fragment. The presence of the difluoromethylsulfanyl group enhances its metabolic stability and lipophilicity, traits highly sought after in drug discovery. Researchers often investigate such compounds for their potential as kinase inhibitors or modulators of protein-protein interactions, aligning with trending topics like "targeted cancer therapies" and "small molecule drug development."

The synthesis of CAS No. 1448027-65-3 typically involves multi-step organic reactions, including amide coupling and functional group transformations. Its benzamide-indole hybrid structure is reminiscent of several FDA-approved drugs, sparking interest in its bioactivity profile. Laboratories focusing on "fragment-based drug discovery" or "structure-activity relationship (SAR) studies" may find this compound particularly valuable for optimizing lead molecules.

In agrochemical applications, the difluoromethylsulfanyl group contributes to pesticidal or herbicidal activity, a hot topic in "sustainable crop protection" research. The compound’s potential to interact with plant enzymes or receptors could position it as a candidate for developing next-generation green chemistry solutions, addressing global demands for environmentally friendly agrochemicals.

Analytical characterization of 2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide relies on techniques like NMR, HPLC, and mass spectrometry. These methods are critical for verifying purity and structure, especially when answering questions such as "how to validate synthetic compounds" or "what analytical tools are used in organic chemistry." The compound’s CAS registry number (1448027-65-3) ensures precise identification in chemical databases, facilitating collaborative research.

Current trends in AI-driven drug discovery highlight the importance of structurally diverse libraries, where CAS No. 1448027-65-3 could serve as a valuable building block. Its compatibility with computational modeling tools aligns with searches like "machine learning in molecular design," offering opportunities for virtual screening and de novo synthesis projects.

In conclusion, 2-(difluoromethyl)sulfanyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide represents a versatile compound with cross-disciplinary applications. Its relevance to "precision medicine" and "agrochemical innovation" underscores its potential to address pressing challenges in science and industry. Researchers are encouraged to explore its properties further, leveraging modern tools to unlock its full potential.